2-(Methylsulfonyl)naphthalene

• CAS No.: 35330-75-7
• Molecular Formula: C11H10O2S
• Molecular Weight: 206.26 g/mol
• IUPAC Name: 2-methylsulfonylnaphthalene
• InChI: InChI=1S/C11H10O2S/c1-14(12,13)11-7-6-9-4-2-3-5-10(9)8-11/h2-8H,1H3
• InChI Key: BNRKPIUZQHYIAL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=CC=CC=C2C=C1

Description

2-(Methylsulfonyl)naphthalene: is an organic compound that belongs to the class of naphthalene derivatives It consists of a naphthalene ring system with a methylsulfonyl group attached to the second carbon atom

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-(Methylsulfonyl)naphthalene can be synthesized through several methods. One common approach involves the sulfonylation of naphthalene derivatives. For instance, naphthalene can be treated with methylsulfonyl chloride in the presence of a base such as pyridine or triethylamine to yield this compound .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale sulfonylation reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 2-(Methylsulfonyl)naphthalene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the naphthalene ring.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or peracids can be used under mild conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Halogenating agents, nitrating agents, and sulfonating agents are used under controlled conditions.

Major Products:

Oxidation: Sulfone derivatives.

Reduction: Sulfide or thiol derivatives.

Substitution: Various substituted naphthalene derivatives.

Scientific Research Applications

2-(Methylsulfonyl)naphthalene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(Methylsulfonyl)naphthalene involves its interaction with specific molecular targets. For example, in medicinal applications, it may inhibit certain enzymes or interfere with cellular pathways involved in inflammation or cancer progression. The exact molecular targets and pathways can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

Naphthalene: The parent compound without the methylsulfonyl group.

2-Methylsulfonylbenzene: A similar compound with a benzene ring instead of a naphthalene ring.

2-Methylsulfonylthiophene: A thiophene derivative with a methylsulfonyl group.

Uniqueness: 2-(Methylsulfonyl)naphthalene is unique due to its specific substitution pattern, which imparts distinct chemical properties and reactivity. Its naphthalene ring system provides a rigid and planar structure, making it suitable for various applications in organic synthesis and medicinal chemistry .